3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid

• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 3-methyl-5-[(5-methylfuran-2-yl)methylamino]-5-oxopentanoic acid
• InChI: InChI=1S/C12H17NO4/c1-8(6-12(15)16)5-11(14)13-7-10-4-3-9(2)17-10/h3-4,8H,5-7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: ZNKIGPITZKIXCO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)CNC(=O)CC(C)CC(=O)O

Description

3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid, also known as MFPA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of amino acids and has a molecular formula of C14H19NO4. MFPA has been studied for its potential as a tool in biochemical and physiological research due to its unique structure and properties.

Mechanism of Action

3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid functions as an amino acid analog and can be taken up by cells through amino acid transporters. Once inside the cell, 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid can mimic the actions of other amino acids and can be incorporated into proteins. 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid has also been shown to inhibit the transport of other amino acids into cells, which can lead to changes in cellular metabolism.
Biochemical and Physiological Effects:
3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to increase insulin secretion in pancreatic cells and to inhibit the uptake of other amino acids in liver cells. Additionally, 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid has been shown to have neuroprotective effects and to increase the levels of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid in lab experiments is its ability to mimic the actions of other amino acids. This can be useful in studying the effects of specific amino acids on cellular metabolism. However, one of the limitations of using 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research involving 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid. One potential area of research is the use of 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid as a tool to study the effects of amino acids on brain function and behavior. Additionally, 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid could be used to study the effects of amino acids on the immune system and to develop new treatments for autoimmune disorders. Finally, 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid could be used in the development of new drugs targeting amino acid transporters.

Synthesis Methods

3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid can be synthesized through a multistep process involving the reaction of 5-methylfurfural with various reagents to form the intermediate compounds. The final step involves the coupling of the intermediate with an amino acid derivative to form 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid. The synthesis of 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid is complex and requires expertise in organic chemistry.

Scientific Research Applications

3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid has been used in various scientific research studies as a tool to study the biochemical and physiological effects of amino acids. It has been used to study the metabolism of amino acids in the liver and the effects of amino acids on insulin secretion. Additionally, 3-Methyl-5-{[(5-methylfuran-2-yl)methyl]amino}-5-oxopentanoic acid has been used to study the transport of amino acids across the blood-brain barrier.